Cas no 2229020-66-8 (1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229020-66-8
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5997877
• PubChem ID: 165828715
• Update Time: 2025-06-28

1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1884812
• 1-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229020-66-8

• Inchi： 1S/C18H25NO4/c1-11-9-12(18(14(20)21)10-17(18,5)6)7-8-13(11)19-15(22)23-16(2,3)4/h7-9H,10H2,1-6H3,(H,19,22)(H,20,21)
• InChI Key： HVTXZUNGSMEFLF-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)CC1(C)C)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229020-66-8)

The compound 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229020-66-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of research involves the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel protease inhibitors, which are critical in the treatment of viral infections such as HIV and hepatitis C. The study highlighted the compound's stability and reactivity, making it an ideal candidate for further derivatization.

Another significant development is the exploration of its anti-inflammatory properties. Research conducted at the University of Cambridge in 2024 revealed that derivatives of 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. These findings suggest potential applications in the development of new anti-inflammatory drugs with fewer side effects compared to existing therapies.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency of producing this compound. A study in Organic Letters (2024) described a novel catalytic system that enhances the yield and purity of 1-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, addressing previous challenges in large-scale synthesis. This breakthrough is expected to facilitate further preclinical and clinical studies.

Looking ahead, researchers are optimistic about the compound's versatility and its potential to serve as a scaffold for designing new drugs. Ongoing studies are investigating its applicability in oncology, particularly in targeting specific cancer cell pathways. The combination of its structural features and biological activity positions it as a valuable asset in the quest for innovative therapeutics.